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Compound Name: IR-820

Cat. No.: B1672171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the long-term stability of the near-infrared

(NIR) dye IR-820. As a derivative of Indocyanine Green (ICG), IR-820 offers similar optical

properties but with significantly improved stability, making it a valuable agent for a range of

biomedical applications, including NIR-II fluorescence imaging, photothermal therapy (PTT),

and photodynamic therapy (PDT).[1][2][3] Understanding the factors that influence its stability

and the methods to enhance it is critical for developing robust and reliable formulations for

preclinical and clinical use.

Factors Influencing IR-820 Stability
The stability of IR-820 in solution is a multifactorial issue, primarily influenced by the solvent,

temperature, and exposure to light. While inherently more stable than ICG due to a

chlorobenzene ring in its chemical structure, its long-term viability in aqueous solutions can be

compromised.[4]

Aqueous Environment: IR-820, like other cyanine dyes, is prone to aggregation and

degradation in aqueous solutions, which can lead to a shift in its maximum absorption

wavelength and a decrease in fluorescence intensity.[5] The stability is often lower in

aqueous solutions like water or Phosphate Buffered Saline (PBS) compared to when it is

bound to proteins or encapsulated.[3][6]
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Temperature: Elevated temperatures accelerate the degradation of IR-820. Studies have

shown a clear temperature-dependent degradation profile, although IR-820 consistently

demonstrates a longer half-life than ICG at equivalent temperatures.[4][7] For instance, the

degradation half-time of IR-820 is approximately double that of ICG under various

temperature conditions.[7]

Photostability: Exposure to light, particularly its excitation wavelength (around 800 nm), can

lead to photodegradation. This process is often mediated by the generation of reactive

oxygen species (ROS), such as singlet oxygen, which can react with and cleave the dye

molecule, forming non-fluorescent products.[8][9] The photodegradation generally follows

pseudo-first-order kinetics.[4][9]

Strategies for Enhancing Long-Term Stability
To overcome the inherent instability of IR-820 in aqueous media, several strategies have been

developed. These methods primarily focus on protecting the dye from the aqueous

environment and inhibiting aggregation and degradation pathways.

Encapsulation in Nanocarriers
Encapsulating IR-820 within various nanoparticles is a highly effective method to improve its

stability. This approach shields the dye from water and prevents aggregation.

Polymeric Nanoparticles: Biodegradable polymers like poly(lactic-co-glycolic acid) (PLGA)

have been used to create nanoparticles that encapsulate IR-820. IR-820-loaded PLGA

nanoparticles have been shown to maintain their optical properties and size for at least 30

days when stored at 4°C.[10][11]

Dendrimers: Amine-terminated poly(amidoamine) (PAMAM) dendrimers can effectively load

IR-820. This complexation improves the dye's stability under various storage conditions, with

dendrimers retaining as much as 88% of the loaded IR-820 after 24 hours in PBS.[2][12]

Micelles: Polymeric micelles, formed from block copolymers such as poly(styrene-alt-maleic

anhydride)-block-poly(styrene) (PSMA-b-PSTY), can encapsulate hydrophobic IR-820 within

their core. This strategy protects the dye from both aqueous and thermal degradation, with

no significant decrease in fluorescence observed over 14 days at room temperature.[13][14]
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Binding to Serum Proteins
Complexation with proteins, particularly human serum albumin (HSA), is another effective

stabilization strategy.

Human Serum Albumin (HSA): The interaction between IR-820 and albumin prevents the

dye molecules from forming aggregates in aqueous solution, thereby reducing aggregation-

caused fluorescence quenching.[3] This binding promotes a rigid conformation of the IR-820
molecule, which minimizes non-radiative decay and enhances its quantum yield.[3][6] The

resulting IR-820–HSA complex exhibits excellent optical, colloidal, and thermal stability.[1]

The logical approach to stabilizing IR-820 involves identifying instability factors and applying

targeted solutions.
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Instability Factors

Stabilization Strategies

Aqueous Degradation Nanoparticle
Encapsulation

Shields from Water

Aggregation & Quenching

Shields from Water

Protein Binding
(e.g., Albumin)Prevents Self-Association

Photodegradation Limits O2 Access
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1. Sample Preparation
(e.g., Dissolve free IR-820,
prepare nanoformulation)

2. Storage
(Define conditions: temperature,

light/dark, solvent)

3. Time-Point Sampling
(Collect aliquots at T=0,

T=1, T=2...)

4. Spectroscopic Analysis
(UV-Vis, Fluorescence)

5. Data Analysis
(Calculate % degradation,

half-life, kinetics)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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